[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine

Specification

• CAS No.: 933693-22-2
• Molecular Formula: C4H7N3S2
• Molecular Weight: 161.3 g/mol
• IUPAC Name: (5-methylsulfanyl-1,3,4-thiadiazol-2-yl)methanamine
• Standard InChI: InChI=1S/C4H7N3S2/c1-8-4-7-6-3(2-5)9-4/h2,5H2,1H3
• Standard InChI Key: NNNNOFHPMIZNKM-UHFFFAOYSA-N
• SMILES: CSC1=NN=C(S1)CN
• Canonical SMILES: CSC1=NN=C(S1)CN

Introduction

Structural Properties

Molecular Structure and Chemical Representation

The molecular structure of [5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine centers around a 1,3,4-thiadiazole ring, which contains two nitrogen atoms and one sulfur atom arranged in a specific pattern. The compound features two key functional groups: a methylsulfanyl group (CH3-S-) at position 5 and a methanamine group (CH2NH2) at position 2 of the thiadiazole ring. This structural arrangement contributes to the compound's unique chemical reactivity and potential biological properties.

Several standardized notations are used to represent the structure of this compound:

• SMILES: CSC1=NN=C(S1)CN

• InChI: InChI=1S/C4H7N3S2/c1-8-4-7-6-3(2-5)9-4/h2,5H2,1H3

• InChIKey: NNNNOFHPMIZNKM-UHFFFAOYSA-N

These representations enable computational analysis and structural comparisons with related compounds.

Physical and Chemical Properties

[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine exhibits specific physical and chemical properties that influence its handling, storage, and potential applications:

• Physical State: Oil at standard conditions

• Molecular Weight: 161.25 g/mol

• Recommended Storage Temperature: -10°C

The compound's physical characteristics necessitate specific handling protocols, particularly its storage under refrigerated conditions to maintain stability.

Synthesis and Preparation

Reaction Conditions and Considerations

The synthesis of heterocyclic compounds like [5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine typically requires careful attention to reaction conditions. For related thiadiazole compounds, reactions often involve the use of reagents such as phosphorus pentasulfide or Lawesson's reagent for thionation processes. The choice of solvents (e.g., methanol or dimethylformamide) and temperature control are crucial factors affecting synthetic success.

Characterization of the synthesized compound would typically employ techniques such as nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry to confirm the structure.

Analytical Data and Characterization

Spectroscopic Properties

The analytical characterization of [5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine involves various spectroscopic techniques that provide structural confirmation and purity assessment. While specific spectroscopic data for this compound is limited in the available literature, mass spectrometry information is available through predicted collision cross section (CCS) data.

Mass Spectrometry Data

The following table presents predicted collision cross section data for [5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine with various adducts, which is valuable for mass spectrometry-based identification and characterization:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	162.01541	129.7
[M+Na]+	183.99735	139.6
[M+NH4]+	179.04195	138.5
[M+K]+	199.97129	132.4
[M-H]-	160.00085	131.2
[M+Na-2H]-	181.98280	133.6
[M]+	161.00758	132.2
[M]-	161.00868	132.2

Biological Activities and Applications

Structure-Activity Relationships

Research on related thiadiazole derivatives suggests that modifications to the thiadiazole structure significantly affect biological activity, indicating a structure-activity relationship that could guide further drug design efforts. The specific functional groups attached to the thiadiazole ring—in this case, the methylsulfanyl and methanamine groups—play crucial roles in determining the compound's biological properties and potential therapeutic applications.

Applications in Various Fields

Thiadiazole derivatives, including compounds structurally related to [5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine, have potential applications across multiple fields:

• Medicinal Chemistry: As scaffolds for developing novel therapeutic agents with targeted biological activities

• Agrochemicals: As components of pesticides, fungicides, or plant growth regulators

• Materials Science: As building blocks for specialized polymers or functional materials

The specific contributions of [5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine to these fields remain to be fully explored through further research.

Current Research Status and Future Directions

Research Landscape

Current research on [5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine appears limited, as evidenced by the scarcity of literature and patent information specifically focused on this compound. The PubChemLite database entry notes "No literature data available for this compound" and "No patent data available for this compound", suggesting opportunities for original research in this area.

Comparative Analysis with Related Compounds

While specific research on [5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine is limited, information about related compounds can provide valuable insights. For instance, 2-({[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)benzonitrile, a structurally related compound, has been noted for its potential applications in medicinal chemistry.

Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine	C4H7N3S2	161.25	Methylsulfanyl, Methanamine
2-({[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)benzonitrile	C11H9N3S3	279.4	Methylsulfanyl, Benzonitrile

This comparative analysis highlights structural variations that may influence biological activities and potential applications.

Future Research Opportunities

Several promising research directions emerge for [5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine:

• Development of efficient and scalable synthetic methods

• Comprehensive evaluation of biological activities, particularly antimicrobial, antifungal, and antiviral properties

• Investigation of structure-activity relationships through the synthesis and evaluation of structural analogues

• Exploration of potential applications in drug discovery, agrochemicals, and materials science

• Detailed mechanistic studies to understand interactions with biological targets

These research avenues could significantly advance our understanding of this compound and potentially lead to valuable applications in various scientific and industrial contexts.